Cas no 2150291-26-0 (3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal
• CAS No: 2150291-26-0
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5796426
• PubChem ID: 144075339
• Update Time: 2025-10-21

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal
• 2150291-26-0
• EN300-1870687

• Inchi： 1S/C8H12N2O/c1-7-8(4-3-5-11)6-9-10(7)2/h5-6H,3-4H2,1-2H3
• InChI Key： HSDSKDUTJSVWKJ-UHFFFAOYSA-N
• SMILES： O=CCCC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal

Research Briefing on 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal (CAS: 2150291-26-0) in Chemical Biology and Pharmaceutical Applications

3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal (CAS: 2150291-26-0) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The presence of the pyrazole ring and the propanal side chain makes it a versatile intermediate for synthesizing more complex molecules with potential therapeutic benefits.

Recent studies have focused on the synthesis and functionalization of 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal to explore its utility in drug development. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its molecular structure and confirm its purity. These studies have laid the groundwork for further investigations into its biological activity and pharmacological properties.

One of the key areas of interest is the role of 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal as a building block for the synthesis of novel heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the pyrazole moiety, in particular, is known for its bioactivity. Recent publications have highlighted its use in the development of inhibitors targeting specific enzymes or receptors, which could lead to new treatments for diseases such as cancer, inflammation, and infectious diseases.

In addition to its synthetic applications, 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal has been studied for its potential as a bioactive molecule itself. Preliminary in vitro assays have demonstrated its ability to modulate certain biochemical pathways, suggesting that it may have direct therapeutic effects. Further studies are needed to fully understand its mechanism of action and to evaluate its efficacy and safety in preclinical models.

The pharmaceutical industry has also shown interest in this compound due to its scalability and compatibility with current manufacturing processes. Recent patents and industry reports indicate that 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal is being explored as a key intermediate in the production of next-generation drugs. Its stability and reactivity make it an attractive candidate for large-scale synthesis, which is critical for commercial drug development.

Despite these promising developments, challenges remain in optimizing the synthesis of 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal to improve yield and reduce costs. Researchers are investigating alternative synthetic routes and catalytic systems to address these issues. Additionally, more comprehensive toxicological studies are required to ensure its suitability for clinical applications.

In conclusion, 3-(1,5-dimethyl-1H-pyrazol-4-yl)propanal (CAS: 2150291-26-0) represents a valuable compound in the toolkit of chemical biologists and pharmaceutical researchers. Its versatility, combined with its potential therapeutic applications, makes it a subject of ongoing research. Future studies will likely focus on expanding its utility in drug discovery and translating laboratory findings into clinical benefits. This briefing underscores the importance of continued investment in research and development to unlock the full potential of this promising molecule.